Cas no 656257-67-9 (4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-)
656257-67-9 structure
Product Name:4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-
CAS No:656257-67-9
MF:C14H13NO3S
MW:275.322922468185
CID:1694791
Update Time:2024-09-02
4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-
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- Inchi: 1S/C14H13NO3S/c1-2-19(17,18)13-5-3-12(4-6-13)14-9-11(10-16)7-8-15-14/h3-10H,2H2,1H3
- InChI Key: SJAHYONZGTUULM-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(S(CC)(=O)=O)C=C2)=NC=CC(C=O)=C1
Computed Properties
- Exact Mass: 275.06169
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 501.8±50.0 °C(Predicted)
- PSA: 64.1
- pka: 4.18±0.10(Predicted)
4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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